9(Z),11(E),13(E)-Octadecatrienoic Acid ethyl ester

• CAS No.: 42021-86-3
• Product Name: 9(Z),11(E),13(E)-Octadecatrienoic Acid ethyl ester
• Molecular Formula: C20H34O2
• Molecular Weight: 306.5 g/mol
• IUPAC Name: ethyl (9Z,11E,13E)-octadeca-9,11,13-trienoate
• Standard InChI: InChI=1S/C20H34O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h7-12H,3-6,13-19H2,1-2H3/b8-7+,10-9+,12-11-
• Standard InChIKey: YVGCHYVFHLTZIM-CPIUXLSQSA-N
• Isomeric SMILES: CCCC/C=C/C=C/C=C\CCCCCCCC(=O)OCC
• SMILES: CCCCC=CC=CC=CCCCCCCCC(=O)OCC
• Canonical SMILES: CCCCC=CC=CC=CCCCCCCCC(=O)OCC
• Description: 9(Z),11(E),13(E)-Octadecatrienoic Acid ethyl ester (α-ESA) is a conjugated polyunsaturated fatty acid commonly found in plant seed oil. This fatty acid accounts for about 60% of the total fatty acid composition of bitter gourd seed oil and about 70% in tung oil. α-ESA is metabolized and converted to conjugated linoleic acid (9Z,11E-CLA) in rats. It has shown potential as a tumor growth suppressor. In colon cancer Caco-2 cells, α-ESA induced apoptosis through up-regulation of GADD45, p53, and PPARγ. In DLD-1 cells supplemented with α-ESA, apoptosis was induced via lipid peroxidation with an EC50 of 20 µM. It also inhibits DNA polymerases and topoisomerases with IC50s ranging from ~5-20 µM for different isoforms of the enzymes. α-ESA ethyl ester is a neutral, more lipid soluble form of the free acid.
• Synonyms: α-ESA ethyl ester;Ethyl α-eleostearate
• Reference: 1.Yasui, Y.,Hosokawa, M.,Sahara, T., et al. Bitter gourd seed fatty acid rich in 9c,11t,13t-conjugated linolenic acid induces apoptosis and up-regulates the GADD45, p53 and PPARγ in human colon cancer caco-2 cells. Prostaglandins, Leukotrienes and Essenti
• PubChem Compound: 12430060
• Last Modified: Nov 11 2021